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Compound of Interest

Compound Name: cis-Epoxysuccinate

Cat. No.: B051997 Get Quote

An In-Depth Technical Guide to cis-Epoxysuccinate: Properties, Synthesis, and Biological

Applications

Authored by a Senior Application Scientist
This guide serves as a comprehensive technical resource for researchers, scientists, and

professionals in drug development. It delves into the core chemical properties, synthesis, and

multifaceted biological activities of cis-epoxysuccinate, providing not just data, but the causal

insights behind its application in experimental settings.

Core Chemical Identity and Physicochemical
Properties
cis-Epoxysuccinate, also known by its IUPAC name (2R,3S)-oxirane-2,3-dicarboxylic acid, is

a dicarboxylic acid containing a strained epoxide ring.[1][2] This structural feature is central to

its chemical reactivity and diverse biological functions. It acts as a mechanism-based enzyme

inhibitor, a receptor agonist, and a valuable chiral precursor.[1][3][4]

The fundamental properties of cis-epoxysuccinate are summarized below for quick reference.
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Identifier Value Source

CAS Number 16533-72-5 [1][2][5][6]

Molecular Formula C₄H₄O₅ [1][2][3][6]

Molecular Weight 132.07 g/mol [1][3][6]

IUPAC Name
(2R,3S)-oxirane-2,3-

dicarboxylic acid
[1][2]

Synonyms
Epoxymaleic acid, cis-2,3-

Oxiranedicarboxylic acid
[6]

Melting Point 148-149 °C [5]

Boiling Point 467.5 ± 45.0 °C at 760 mmHg [5]

Synthesis of cis-Epoxysuccinate
The primary route for synthesizing cis-epoxysuccinate involves the epoxidation of maleic acid

or its salts using hydrogen peroxide.[7] This reaction is typically performed in the presence of a

catalyst, such as a tungstate or molybdate compound, to facilitate the transfer of an oxygen

atom to the double bond of the maleate molecule.[7][8] The use of a water-soluble alcohol in

the reaction medium has been shown to improve yield and purity by suppressing the hydrolysis

of the epoxide product into DL-tartrate.[9]

Workflow for Laboratory-Scale Synthesis
The following diagram illustrates a typical workflow for the synthesis and purification of sodium

cis-epoxysuccinate, based on established patent literature.
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over 1-2 hours

5. Maintain Reaction
for 3-5 hours

6. Cool Reaction Mixture
to ~5°C
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8. Wash Crystals with
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9. Dry Crystals under Vacuum

Pure Sodium
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Final Product
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Caption: Synthesis and purification workflow for Sodium cis-Epoxysuccinate.
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Experimental Protocol: Synthesis of Sodium cis-
Epoxysuccinate
This protocol is a generalized representation derived from industrial processes for producing

highly pure cis-epoxysuccinates.[9]

Preparation: In a temperature-controlled reaction vessel, dissolve sodium hydrogen maleate

in an aqueous solution containing 30-90% (v/v) of a water-soluble alcohol (e.g., methanol).[9]

Catalyst Addition: Add an epoxidation catalyst, such as sodium tungstate, to the solution.

Reaction Initiation: Heat the mixture to the target reaction temperature (e.g., 60-70°C). Once

stable, begin the dropwise addition of 30% hydrogen peroxide. The rate of addition should be

controlled to manage the exothermic reaction.[8]

Reaction Period: After the complete addition of hydrogen peroxide, maintain the reaction at

temperature for 3-5 hours to ensure complete conversion of the maleate.[9]

Crystallization: Cool the reaction solution to approximately 5°C to precipitate the sodium cis-
epoxysuccinate product.[8]

Isolation: Separate the precipitated crystals via filtration.

Purification: Wash the isolated crystals with a cold aqueous alcohol solution to remove

unreacted starting materials and by-products.

Drying: Dry the final product under vacuum to yield highly pure sodium cis-epoxysuccinate
crystals.

Multifaceted Biological Activity and Mechanisms of
Action
cis-Epoxysuccinate exhibits at least three distinct and significant biological activities, making

it a versatile tool for biochemical and pharmacological research.
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Potent Agonism of the Succinate Receptor
(SUCNR1/GPR91)
cis-Epoxysuccinate is a potent agonist of the Succinate Receptor 1 (SUCNR1), a G-protein

coupled receptor.[3][10][11] Its potency is reported to be 10-20 times greater than that of the

endogenous ligand, succinate.[12] Activation of SUCNR1 by cis-epoxysuccinate initiates a

signaling cascade that has significant physiological effects, particularly in the cardiovascular

system.[5][13]

The binding of cis-epoxysuccinate to SUCNR1 leads to the activation of both Gq and Gi

signaling pathways.[3][5] This dual activation results in the mobilization of intracellular calcium

([Ca²⁺]i) and the inhibition of adenylyl cyclase, which in turn decreases intracellular cyclic AMP

(cAMP) levels.[3][5][11]
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Caption: SUCNR1 signaling pathway activated by cis-Epoxysuccinate.
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In Vitro Activity EC₅₀ Value Cell Line Source

cAMP Level Inhibition 2.7 µM HEK293 [3][5][12]

[Ca²⁺]i Mobilization 191 µM HEK293 [3][5]

Gq Pathway Induction 42 µM HEK293 [3][5]

β-Arrestin 3

Recruitment
74 µM HEK293 [3][5]

Mechanism-Based Inhibition of Aspartic Proteases
cis-Epoxysuccinic acid serves as a covalent, irreversible inhibitor of certain aspartic proteases

like pepsin and cathepsin D.[1] The strained epoxide ring is susceptible to nucleophilic attack

by one of the catalytic aspartate residues in the enzyme's active site. This reaction forms a

stable ester adduct, permanently inactivating the enzyme.[1] This specific mechanism makes it

an invaluable tool for probing the active site structure and catalytic mechanisms of these

enzymes.[1]

Substrate for cis-Epoxysuccinate Hydrolase (CESH)
In the field of biocatalysis, cis-epoxysuccinate is the key substrate for cis-epoxysuccinate
hydrolases (CESHs). These unique enzymes catalyze the asymmetric hydrolysis of the

epoxide ring to produce enantiomerically pure L-(+)- or D-(-)-tartaric acid.[1][4] The high

stereospecificity of CESH enzymes, often yielding a product with nearly 100% enantiomeric

excess, is critical for the industrial production of these valuable chiral building blocks.[4]
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Caption: Asymmetric hydrolysis of cis-Epoxysuccinate by CESH enzymes.

Standardized Research Protocols
Protocol 4.1: In Vitro cAMP Inhibition Assay
This protocol describes a method to quantify the effect of cis-epoxysuccinate on intracellular

cAMP levels in SUCNR1-expressing cells.

Cell Culture: Culture HEK293 cells stably expressing the human SUCNR1 receptor in an

appropriate medium until they reach 80-90% confluency.

Cell Plating: Seed the cells into a 96-well plate at a suitable density and allow them to

adhere overnight.

Compound Preparation: Prepare a stock solution of cis-epoxysuccinic acid in a suitable

solvent (e.g., DMSO). Create a serial dilution series to achieve final assay concentrations

ranging from 0.1 µM to 100 µM.[5]

Assay Procedure: a. Remove the culture medium and wash the cells with a buffered saline

solution. b. Add a cAMP-stimulating agent (e.g., forskolin) to all wells except the negative

control. c. Immediately add the different concentrations of cis-epoxysuccinate to the

appropriate wells. d. Incubate for a defined period (e.g., 10-15 minutes) at 37°C.[5]
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Detection: Lyse the cells and measure the intracellular cAMP concentration using a

commercially available cAMP assay kit (e.g., HTRF, ELISA).

Data Analysis: Plot the cAMP concentration against the log of the cis-epoxysuccinate
concentration and fit the data to a four-parameter logistic equation to determine the EC₅₀

value.

Protocol 4.2: In Vivo Blood Pressure Measurement in a
Rodent Model
This protocol outlines the procedure to assess the hypertensive effects of cis-epoxysuccinate
in rats.[5][12]

Animal Model: Use male Wistar rats or a similar appropriate strain.[5]

Acclimatization: Allow animals to acclimate to the laboratory environment for at least one

week.

Surgical Preparation: Anesthetize the rats and surgically implant a catheter into the carotid

artery or femoral artery for direct blood pressure monitoring. Allow for a recovery period as

dictated by institutional guidelines.

Compound Administration: Prepare a sterile solution of cis-epoxysuccinate for intravenous

injection. A typical dose is 1 mg/kg.[5][12]

Measurement: a. Record a stable baseline blood pressure for at least 30 minutes before

injection. b. Administer the cis-epoxysuccinate solution as a single bolus via intravenous

(i.v.) injection (e.g., into the tail vein).[5] c. Continuously monitor and record the mean arterial

pressure, systolic pressure, and diastolic pressure for at least 60 minutes post-injection.

Data Analysis: Calculate the change in blood pressure from the baseline at various time

points to determine the magnitude and duration of the hypertensive effect.

Safety, Handling, and Storage
Ensuring laboratory safety is paramount when working with any chemical reagent.
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Hazard Classification:cis-Epoxysuccinic acid is classified as a skin irritant (GHS Category 2)

and a serious eye irritant (GHS Category 2A).[1] It may also cause respiratory irritation.[14]

Personal Protective Equipment (PPE): Always wear nitrile gloves, safety goggles, and a lab

coat to prevent skin and eye contact.[1]

Handling: All manipulations should be conducted within a certified chemical fume hood to

avoid inhalation of aerosols or dust.[1]

Storage:

Powder: Store the solid compound at 4°C in a tightly sealed container, protected from

light.[1]

Solutions: Stock solutions should be stored at -20°C or -80°C. For example, solutions in

DMSO are stable for up to 1 month at -20°C or 6 months at -80°C when protected from

light.[3]

Conclusion
cis-Epoxysuccinate is a remarkably versatile molecule with significant utility in both

fundamental and applied sciences. Its role as a potent SUCNR1 agonist provides a valuable

pharmacological tool for investigating metabolic and cardiovascular signaling. Concurrently, its

function as a specific enzyme inhibitor and as a substrate for chiral synthesis highlights its

importance in enzymology and industrial biocatalysis. A thorough understanding of its

properties, synthesis, and biological mechanisms, as detailed in this guide, is essential for

leveraging its full potential in research and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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